Cas no 2549020-71-3 (N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide)

• Product Name: N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• CAS No: 2549020-71-3
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5312172
• PubChem ID: 154582926
• Update Time: 2025-10-22

N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-9420
• AKOS040730087
• N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• 2549020-71-3
• N-[1-(2-Benzoxazolyl)-3-pyrrolidinyl]-N-methylbenzenemethanesulfonamide

• Inchi： 1S/C19H21N3O3S/c1-21(26(23,24)14-15-7-3-2-4-8-15)16-11-12-22(13-16)19-20-17-9-5-6-10-18(17)25-19/h2-10,16H,11-14H2,1H3
• InChI Key： VVCOJAMRPIHKEJ-UHFFFAOYSA-N
• SMILES： C1(CS(N(C2CCN(C3=NC4=CC=CC=C4O3)C2)C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.8±60.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide

Comprehensive Overview of N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549020-71-3)

N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549020-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfonamide derivative integrates a benzoxazole moiety, a pyrrolidine ring, and a phenylmethanesulfonamide group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its role as a modulator of specific biological pathways, which aligns with current trends in targeted therapy and precision medicine.

The compound's molecular structure, characterized by the presence of both heterocyclic and sulfonamide functionalities, suggests potential interactions with enzymes and receptors involved in inflammation, neurodegeneration, and metabolic disorders. These areas are highly relevant to contemporary healthcare challenges, such as aging populations and the rise of chronic diseases. The benzoxazole component, in particular, is known for its bioactivity in medicinal chemistry, often associated with antimicrobial and antitumor properties. This has led to increased searches for "benzoxazole derivatives in drug development" and "sulfonamide-based therapeutics" across scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide exemplifies the growing demand for structurally complex intermediates in modern organic synthesis. Its CAS No. 2549020-71-3 serves as a critical identifier for procurement and regulatory compliance, especially in academic and industrial labs focusing on high-throughput screening. Recent publications have highlighted its utility in fragment-based drug design, a hot topic in the era of computational chemistry and AI-assisted molecular modeling. Queries like "how to optimize sulfonamide synthesis" or "benzoxazole-pyrrolidine hybrids" reflect the compound's relevance in these cutting-edge methodologies.

In addition to its pharmaceutical potential, this compound's physicochemical properties—such as solubility, stability, and lipophilicity—are subjects of ongoing investigation. These factors are crucial for bioavailability and formulation development, addressing common search terms like "improving drug-like properties of sulfonamides." The integration of N-methylation in its structure further enhances its metabolic resistance, a key consideration in pharmacokinetic optimization. Such features align with the industry's shift toward "drugability" metrics and predictive ADME (Absorption, Distribution, Metabolism, Excretion) modeling.

As research into N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide advances, its applications may expand beyond traditional small-molecule therapeutics. For instance, its scaffold could inspire the design of proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, two rapidly growing fields in drug discovery. The compound's CAS No. 2549020-71-3 ensures traceability in patent filings and collaborative studies, meeting the demand for transparent, reproducible science. With sustainability becoming a priority, greener synthesis routes for such heterocyclic sulfonamides are also gaining traction, echoing searches for "eco-friendly organic synthesis."

In summary, N-[1-(1,3-benzoxazol-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide represents a compelling case study at the intersection of chemistry, biology, and technology. Its multifaceted profile caters to diverse scientific inquiries, from mechanistic studies to translational research, while its nomenclature and CAS registry number facilitate global academic and commercial exchanges. As the scientific community continues to explore its full potential, this compound is poised to remain a subject of innovation and discussion in the years to come.